Cas no 1707378-58-2 (5-Cyclobutyl-oxazole-2-carboxylic acid hydrazide)

5-Cyclobutyl-oxazole-2-carboxylic acid hydrazide is a specialized heterocyclic compound featuring a cyclobutyl-substituted oxazole core with a terminal hydrazide functional group. This structure imparts unique reactivity, making it a valuable intermediate in medicinal chemistry and organic synthesis. The cyclobutyl moiety enhances steric and electronic properties, while the hydrazide group offers versatility for further derivatization, such as the formation of hydrazones or heterocyclic scaffolds. Its well-defined molecular architecture is advantageous for designing bioactive molecules, particularly in the development of pharmacophores targeting enzyme inhibition or receptor modulation. The compound's stability and synthetic accessibility further support its utility in research and drug discovery applications.

5-Cyclobutyl-oxazole-2-carboxylic acid hydrazide structure

1707378-58-2 structure

Product Name:5-Cyclobutyl-oxazole-2-carboxylic acid hydrazide

CAS No:1707378-58-2

MF:C₈H₁₁N₃O₂

MW:181.191841363907

CID:5181399

Update Time:2025-10-28

5-Cyclobutyl-oxazole-2-carboxylic acid hydrazide Chemical and Physical Properties

Names and Identifiers

- 5-Cyclobutyl-oxazole-2-carboxylic acid hydrazide
- Inchi： 1S/C8H11N3O2/c9-11-7(12)8-10-4-6(13-8)5-2-1-3-5/h4-5H,1-3,9H2,(H,11,12)
- InChI Key： VNEDUMJCLFDJGW-UHFFFAOYSA-N
- SMILES： O1C(C2CCC2)=CN=C1C(NN)=O

5-Cyclobutyl-oxazole-2-carboxylic acid hydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM508798-1g	5-Cyclobutyloxazole-2-carbohydrazide	1707378-58-2	97%	1g	$***	2023-03-30

5-Cyclobutyl-oxazole-2-carboxylic acid hydrazide Related Literature

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Additional information on 5-Cyclobutyl-oxazole-2-carboxylic acid hydrazide

Comprehensive Overview of 5-Cyclobutyl-oxazole-2-carboxylic acid hydrazide (CAS No. 1707378-58-2)

5-Cyclobutyl-oxazole-2-carboxylic acid hydrazide (CAS No. 1707378-58-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a cyclobutyl ring and a hydrazide functional group enhances its potential as a building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 5-Cyclobutyl-oxazole-2-carboxylic acid hydrazide has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a precursor for anticancer agents and antimicrobial drugs, aligning with the growing focus on combating drug-resistant pathogens. The compound's CAS No. 1707378-58-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 5-Cyclobutyl-oxazole-2-carboxylic acid hydrazide involves multi-step organic reactions, often starting from cyclobutane derivatives and oxazole intermediates. Its hydrazide moiety offers versatility for further derivatization, making it a valuable scaffold in medicinal chemistry. Recent publications highlight its utility in designing enzyme inhibitors and bioconjugates, addressing trending topics like personalized medicine and targeted drug delivery.

From an industrial perspective, CAS 1707378-58-2 is also explored for its potential in crop protection formulations. The agrochemical sector values such compounds for their ability to enhance pesticide efficacy while minimizing environmental impact—a key concern among modern consumers. This dual applicability in pharmaceuticals and agriculture underscores its economic significance.

Analytical characterization of 5-Cyclobutyl-oxazole-2-carboxylic acid hydrazide typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, a recurring theme in QA/QC discussions across forums. The compound's stability under various conditions is another area of active investigation, particularly for formulation scientists.

As the scientific community increasingly prioritizes green chemistry, sustainable synthesis routes for CAS 1707378-58-2 are being developed. This aligns with global searches for "eco-friendly heterocycle synthesis" and "biodegradable chemical intermediates." Such innovations could position this compound as a model for sustainable pharmaceutical manufacturing.

In conclusion, 5-Cyclobutyl-oxazole-2-carboxylic acid hydrazide represents a compelling case study at the intersection of drug discovery, material science, and environmental chemistry. Its CAS No. 1707378-58-2 serves as a gateway to extensive research opportunities, answering pressing questions about molecular design and application scalability in contemporary science.